Cas no 54812-86-1 (2-Mercapto-3-butanol)
2-Mercapto-3-butanol structure
Product Name:2-Mercapto-3-butanol
CAS No:54812-86-1
MF:C4H10OS
MW:106.186600208282
MDL:MFCD00010271
CID:56651
PubChem ID:87559144
Update Time:2024-08-23
2-Mercapto-3-butanol Chemical and Physical Properties
Names and Identifiers
-
- 3-mercapto-2-butanol, mixture of isomers
- 2-MERCAPTO-3-BUTANOL
- 3-MERCAPTO-2-BUTANOL
- 3-MERCAPTOBUTAN-2-OL
- FEMA 3502
- 3-Mercapto-2-butanol (mixture of isomers)
- 1-(3-MERCAPTO-2-THIENYL)ETHANONE
- 1-(3-mercapto-thiophen-2-yl)-ethanone
- 2-mercapto-3-hydroxybutane
- 3-Mercapto-2-acetylthiophen
- 3-Mercapto-butan-2-ol
- AG-G-87514
- CTK5D7024
- Ethanone, 1-(3-mercapto-2-thienyl)- (9CI)
- Ethanone,1-(3-mercapto-2-thienyl)-
- 1,2-Dimethyl-2-mercaptoethanol
- 3-sulfanylbutan-2-ol
- 3-Hydroxy-2-butanethiol
- 2-Hydroxy-3-butanethiol
- 2-Butanol, 3-mercapto-
- (2R,3S)-3-Mercaptobutan-2-ol
- MJQWABQELVFQJL-UHFFFAOYSA-N
- 2-Mercapto-3-butanol, mixture of isomers
- Jsp006672
- (R*,S*)-3- mercaptobutan-2-ol
- TRA0080951
- RL04056
- NE10679
- S566
- 3-Mercapto-2-butanol,mixture of isomers
- 3-MERCAPTO-2-BUTANOL, 97%, MIXTURE OF IS OMERS
- 2-Mercapto-3-butanol
-
- MDL: MFCD00010271
- Inchi: 1S/C4H10OS/c1-3(5)4(2)6/h3-6H,1-2H3
- InChI Key: MJQWABQELVFQJL-UHFFFAOYSA-N
- SMILES: CC(O)C(S)C
Computed Properties
- Exact Mass: 106.0453
- Monoisotopic Mass: 106.045236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 38.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
Experimental Properties
- Color/Form: Not available
- Density: 0.999
- Melting Point: -100°C (estimate)
- Boiling Point: 66°C/19mmHg(lit.)
- Flash Point: 143 ºF
- Refractive Index: 1.4779
- PSA: 20.23
- LogP: 0.68550
- Solubility: Not available
- pka: 10.57±0.10(Predicted)
2-Mercapto-3-butanol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H227-H315-H319
- Warning Statement: P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 3336 3/PG 3
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26;S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36/37/39
- Packing Group:III
- Hazard Level:3.2
- Storage Condition:Store at 4°C,-4At ℃Store…Better
- HazardClass:3.2
- PackingGroup:III
2-Mercapto-3-butanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M834924-100g |
3-Mercapto-2-butanol |
54812-86-1 | 98%,mixture of isomers | 100g |
¥1,201.00 | 2022-09-01 | |
| TRC | M257570-250mg |
2-Mercapto-3-butanol |
54812-86-1 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M257570-500mg |
2-Mercapto-3-butanol |
54812-86-1 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M257570-2.5g |
2-Mercapto-3-butanol |
54812-86-1 | 2.5g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12410-25g |
3-Mercapto-2-butanol |
54812-86-1 | 98% | 25g |
¥518.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12410-100g |
3-Mercapto-2-butanol |
54812-86-1 | 98% | 100g |
¥1028.0 | 2022-04-27 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158761-100g |
2-Mercapto-3-butanol |
54812-86-1 | >97.0%(GC) | 100g |
¥503.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158761-25G |
2-Mercapto-3-butanol |
54812-86-1 | >97.0%(GC) | 25g |
¥208.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158761-5g |
2-Mercapto-3-butanol |
54812-86-1 | >97.0%(GC) | 5g |
¥52.90 | 2023-09-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1843-25G |
3-Mercapto-2-butanol (mixture of isomers) |
54812-86-1 | >97.0%(GC) | 25g |
¥190.00 | 2024-04-16 |
2-Mercapto-3-butanol Related Literature
-
Tian Ye,Jinjin Zhao,Wan-Xin Zheng,Junmin Zhang,Zhijuan Wang,Feng-Lian Zhang Org. Chem. Front. 2023 10 2165
-
Hatice Y?ld?r?m,Nilüfer Bayrak,Amac Fatih Tuyun,Emel Matarac? Kara,Berna ?zbek ?elik,Girish Kumar Gupta RSC Adv. 2017 7 25753
-
Xi Kang,Manzhou Zhu Chem. Soc. Rev. 2019 48 2422
-
Darren M. Griffith,Hongyan Li,Melissa V. Werrett,Philip C. Andrews,Hongzhe Sun Chem. Soc. Rev. 2021 50 12037
-
Xi Kang,Hanbao Chong,Manzhou Zhu Nanoscale 2018 10 10758
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